Two sputtered phase-equilibrium coating (Pt+γ’ and Pt-Cr+γ’ coating) were manufactured in this work. No TCPs appeared around the interface of coating/superalloy after being oxidized at 1150 ℃ for 1000 h. The addition of chromium changes the oxidation kinetics of Pt-Cr+γ’ coating both in transient and steady oxidation stage. In transient-oxidation stage, chromium accelerates the transition of aluminum oxide from θ-Al2O3 to α-Al2O3, which lowers the compressive stress in oxide scale. The presence of Cr in coating also refines the grain size of α-Al2O3 scale, which leads to a higher growth rate in the later steady oxidation-stage.Data availabilityAll the data included in this article are available upon request by contact the corresponding author.

Inspired by the principle of copper-containing antibacterial stainless steel, a new type of Cu-Cr-bearing pipeline steel has been developed. Through a variety of surface characterization and electrochemical tests, the antibacterial property and microbiologically influenced corrosion resistance (MIC) of the novel type of steel were studied. Although the addition of Cu did not make this steel exhibit ideal antibacterial properties, all the results still showed that MIC resistance of the novel pipeline steel was better than X70 and Cr-bearing steels. The synergistic effect of Cr and Cu in the Cu-Cr-bearing pipeline steel contributed a beneficial effect to the improved MIC resistance.

In this work, we investigated the corrosion behavior and passive film of commercial pure titanium (TA1) bipolar plates in a simulated proton exchange membrane (PEM) water electrolyser anode environment under different concentrations of fluoride ions and fluctuation conditions. Our findings indicate that the denseness and protective ability of the passive film are weakened by fluoride ions, leading to severe corrosion damage of TA1. The dynamic potential loading altered the anodic reaction process of potentiodynamic polarization, resulting in a reduced corrosion current density. However, the stability of the passive film was still affected, and the Ti-oxides in the passive films decreased.

The corrosion behavior and mechanism of C276 alloy, 1.4529 steel (9 S) and its laser-cladding coating (9 C) in a simulated waste incineration environment were studied by isothermal corrosion tests. The results show 9 C and 9 S have comparable corrosion resistance to C276 at 550 °C, and they are well protected by the mixed product layer rich in Fe and Cr. A loose and porous product layer caused the corrosion resistance of C276 to be lower than expected. At 700 °C, all three materials underwent severe high-temperature electrochemical corrosion and activated oxidation, forming a Ni-rich micro-nano porous surface and multilayer corrosion products.

Abstract not available

A multi-principal element alloy consisting of equiatomic concentrations of Cr, Fe, Mn, and V was produced by arc melting. The combination of X-ray diffraction, scanning electron microscopy and energy-dispersive X-ray spectroscopy indicated that the CrFeMnV MPEA was comprised of a BCC matrix with a dispersion of a secondary phase. Cyclic potentiodynamic polarization tests in 0.6 M NaCl revealed high corrosion resistance – superior to that of stainless steel 304L, as evident from high breakdown and repassivation potentials. X-ray photoelectron spectroscopy and time-of-flight secondary ion mass spectrometry provided insight into the formed multi-layer surface film after constant immersion and potentiostatic conditioning.

The corrosion behavior of functionally graded cemented carbide (FGCC), with CoNiCrFe binder (WC-CoNiCrFe), has been investigated by performing electrochemical measurements and chemical characterization. The results showed that the CoNiCrFe binder was selectively dissolved in alkaline and acidic solutions. In the NaOH solution, the high contents of Ni and Co generated a passive film consisting of Co(OH)2, Ni(OH)2, Co3O4, and NiO that effectively isolated the corrosive medium from the materials. However, the contents of Fe and Cr were too low to provide satisfactory protection. In the HCl solution, the Cr element generated Cr0, Cr2O3, and Cr(OH)3. However, the Cr content was too low to form a passive film. In addition, Co, Ni and Fe in the binder were selectively dissolved in the acidic solution. Moreover, compared with the FGCC, the non-graded cemented carbide (CC) had a higher binder content and a more dispersed WC distribution. Thus, it formed a denser and thicker passive film, which was beneficial for the corrosion resistance in the NaOH solution. However, the CoNiCrFe binder was severely corroded in the HCl solution, which was due to the absence of a passive film. In comparison, the FGCC with a lower binder content and a denser WC distribution, showed a higher corrosion resistance. On the other hand, the WC grain size showed the opposite effect in alkaline and acidic solutions. In the NaOH solution, a small WC grain size increased the number of WC/CoNiCrFe interfaces, which favored the formation of a dense passive film. It, thereby reduced the probability for pitting corrosion. In the HCl solution, the corrosion generally started from grain boundaries with high interface energy as no passive film existed. Thus, a large WC grain size facilitated the improvement of the corrosion resistance. The results from the present study do not only provide a theoretical guidance for an understanding of the anticorrosion mechanism of WC-CoNiCrFe, but also a new approach for the preparation of cemented carbides with high corrosion resistance.

An in situ electrochemical method to investigate the time-dependent spontaneous corrosion of pure Cr in an unpurified LiF-NaF-KF eutectic salt at 600 °C was developed. A multi-electrode electrochemical cell and a dual-electrode method were utilized to detect Cr(II) and Cr(III) ions on a platinum working electrode using cyclic voltammetry as a function of exposure time and compensating for the distance from the Cr electrode. XRD was performed to characterize the crystalline composition of the exposed FLiNaK and the salt films formed on the working electrodes. The fate of all electro-oxidized Cr must be accounted for to quantify corrosion rates. The concentrations of Cr(II) and Cr(III) species obtained were compared with the gravimetric mass change and ICP-OES analysis of the residual salt. Outcomes, difficulties, and limitations are discussed.

TiSiCN/Ag nanocomposite coatings were deposited on the surface of titanium alloys by multi-arc ion plating. Under thermal-salt coupling, the coatings' hot corrosion behavior was studied. The corrosion resistance of titanium alloys can be greatly enhanced by the TiSiCN/Ag nanocomposite coatings. The reason is that the introduction of Ag can prevent the growth of columnar crystals and obtain a dense nanocomposite coating, thus reducing the invasion channels of Cl- and O2. Secondly, Ag can efficiently bind Cl- and prevent its diffusion, protecting the coating and titanium substrate from Cl- damage.

Pt modified aluminide (Pt-Al) coatings were prepared on the third- and fourth-generation single crystal superalloys by electroplating Pt and successive aluminization. The isothermal oxidation behaviors of both coatings were investigated at 1100 ℃ for 350 h. The results showed the Pt-Al coating on the fourth-generation single crystal superalloy had superior oxidation resistance. Ru in the fourth-generation single crystal superalloy diffused into Pt-Al coating during isothermal oxidation and increased spallation resistance of oxide scale. The effects of Ru on the anti-spallation property of oxide scale and the interdiffusion between coating and substrate were discussed. The diffusion process of Ru was investigated.Data availabilityThe raw/processed data required to reproduce these findings cannot be shared at this time as the data also forms part of an ongoing study.